Cas no 2137993-59-8 (2-chloro-3-ethyl-7-nitro-4H-pyrido1,2-apyrimidin-4-one)

• Product Name: 2-chloro-3-ethyl-7-nitro-4H-pyrido1,2-apyrimidin-4-one
• CAS No: 2137993-59-8
• MF: C₁₀H₈ClN₃O₃
• MW: 253.641820907593
• CID: 5977965
• PubChem ID: 165740481
• Update Time: 2025-08-02

2-chloro-3-ethyl-7-nitro-4H-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-ethyl-7-nitro-4H-pyrido1,2-apyrimidin-4-one
• 2137993-59-8
• EN300-1083371
• 2-chloro-3-ethyl-7-nitro-4H-pyrido[1,2-a]pyrimidin-4-one

• Inchi： 1S/C10H8ClN3O3/c1-2-7-9(11)12-8-4-3-6(14(16)17)5-13(8)10(7)15/h3-5H,2H2,1H3
• InChI Key： MKOLAQFMMMRSAK-UHFFFAOYSA-N
• SMILES： ClC1=C(CC)C(N2C=C(C=CC2=N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 253.0254188g/mol
• Monoisotopic Mass: 253.0254188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.5Ų

Additional information on 2-chloro-3-ethyl-7-nitro-4H-pyrido1,2-apyrimidin-4-one

Compound CAS No 2137993-59-8: 2-chloro-3-ethyl-7-nitro-4H-pyrido[1,2-a]pyrimidin-4-one

The compound with CAS number 2137993-59-8, known as 2-chloro-3-ethyl-7-nitro-4H-pyrido[1,2-a]pyrimidin-4-one, is a highly specialized organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound belongs to the class of pyridopyrimidinones, which are known for their unique structural features and diverse biological activities. The molecule's structure is characterized by a fused pyridine and pyrimidine ring system, with substituents at positions 2, 3, and 7 that contribute to its distinct chemical properties.

Recent studies have highlighted the importance of pyridopyrimidinones as potential leads in drug discovery. The presence of a nitro group at position 7 and a chlorine atom at position 2 introduces significant electronic effects that can influence the compound's reactivity and bioavailability. Additionally, the ethyl group at position 3 adds steric bulk, which may play a role in modulating the molecule's interactions with biological targets. These structural features make 2-chloro-3-ethyl-7-nitro-4H-pyrido[1,2-a]pyrimidin-4-one a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridopyrimidine core. Researchers have employed various strategies, including condensation reactions and cyclization techniques, to construct this complex structure. The introduction of substituents at specific positions requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods and green chemistry have also been applied to optimize the synthesis of this compound, making it more environmentally friendly and cost-effective.

In terms of pharmacological activity, 2-chloro-3-ethyl-7-nitro-4H-pyrido[1,2-a]pyrimidin-4-one has shown potential as an inhibitor of certain enzymes involved in disease pathways. For instance, studies have demonstrated its ability to modulate kinase activity, which is a critical target in cancer therapy. The nitro group at position 7 is particularly significant as it can act as an electron-withdrawing substituent, enhancing the molecule's ability to bind to protein targets. Furthermore, the chlorine atom at position 2 contributes to the compound's lipophilicity, which is essential for crossing biological membranes and reaching intracellular targets.

The ethyl group at position 3 introduces additional complexity to the molecule's structure by providing steric hindrance. This feature can influence the compound's selectivity towards specific biological targets, making it a valuable tool in drug design. Recent research has also explored the use of this compound as a precursor for more complex molecules with enhanced bioactivity. By modifying substituents or incorporating additional functional groups, scientists aim to improve the compound's efficacy while minimizing off-target effects.

In addition to its pharmacological applications, 2-chloro-3-ethyl-7-nitro-4H-pyrido[1,2-a]pyrimidin-one has garnered interest in materials science due to its unique electronic properties. The fused ring system provides a rigid framework that can be exploited in the development of new materials for optoelectronic devices. Researchers have investigated its potential as a building block for organic semiconductors, where its electronic characteristics could contribute to improved device performance.

The toxicological profile of this compound is another area of active research. While preliminary studies suggest that it exhibits low toxicity at therapeutic concentrations, further investigations are required to fully understand its safety profile. Regulatory agencies emphasize the importance of thorough toxicological evaluations before any compound can be considered for clinical use. As such, ongoing studies aim to assess the compound's acute and chronic toxicity, as well as its potential for genotoxicity and carcinogenicity.

In conclusion, CAS No 2137993-59-8, or 2-chloro-3-ethyl-7-nitro-4H-pyrido[1,2-a]pyrimidin-4-one, represents a fascinating example of how structural complexity can lead to diverse functional properties. Its potential applications span multiple disciplines, from drug discovery to materials science, making it a subject of continued scientific interest. As research progresses, this compound is expected to contribute significantly to our understanding of molecular design and its practical applications in various fields.